Cas no 1181457-81-7 (3-(Benzylamino)methylbenzamide Hydrochloride)

• Product Name: 3-(Benzylamino)methylbenzamide Hydrochloride
• CAS No: 1181457-81-7
• MF: C₁₅H₁₇ClN₂O
• MW: 276.761282682419
• CID: 5055480
• Update Time: 2025-11-01

3-(Benzylamino)methylbenzamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(benzylamino)methyl]benzamide hydrochloride
• NE55115
• 3-[(benzylamino)methyl]benzamide;hydrochloride
• Z594038250
• 3-(Benzylamino)methylbenzamide Hydrochloride

• Inchi： 1S/C15H16N2O.ClH/c16-15(18)14-8-4-7-13(9-14)11-17-10-12-5-2-1-3-6-12;/h1-9,17H,10-11H2,(H2,16,18);1H
• InChI Key： ZSQLFTPVAVNBNJ-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1=CC=CC(=C1)CNCC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 276.103
• Monoisotopic Mass: 276.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-(Benzylamino)methylbenzamide Hydrochloride

Introduction to 3-(Benzylamino)methylbenzamide Hydrochloride (CAS No. 1181457-81-7)

3-(Benzylamino)methylbenzamide Hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1181457-81-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the amide class of molecules, characterized by its benzamide core structure functionalized with a benzylamino group at the C-3 position, and is further stabilized in its hydrochloride salt form. The benzamide moiety is well-documented for its role in various biological processes, including enzyme inhibition and receptor interaction, making this compound a promising candidate for further exploration in drug discovery.

The structural features of 3-(Benzylamino)methylbenzamide Hydrochloride contribute to its unique chemical and pharmacological properties. The presence of the benzylamino group introduces a basic nitrogen atom, which can participate in hydrogen bonding and ionic interactions, enhancing its solubility and binding affinity. The hydrochloride salt form improves the compound's stability and bioavailability, facilitating its use in both preclinical and clinical studies.

In recent years, there has been growing interest in amide-based compounds due to their versatility in modulating biological targets. Studies have shown that benzamide derivatives exhibit potential in treating a variety of diseases, including neurological disorders, inflammation, and cancer. The specific arrangement of functional groups in 3-(Benzylamino)methylbenzamide Hydrochloride suggests that it may interact with multiple targets, making it a multifaceted compound with therapeutic implications.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in disease pathways. For instance, research has indicated that benzamide derivatives can inhibit proteases such as caspase-3, which plays a crucial role in apoptosis. By modulating the activity of such enzymes, 3-(Benzylamino)methylbenzamide Hydrochloride may offer a novel approach to treating conditions where apoptotic regulation is dysregulated.

Furthermore, the benzylamino group in 3-(Benzylamino)methylbenzamide Hydrochloride can serve as a linker for further chemical modifications, allowing for the development of libraries of derivatives with tailored pharmacological properties. This flexibility makes it an attractive scaffold for medicinal chemists seeking to optimize potency, selectivity, and pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-(Benzylamino)methylbenzamide Hydrochloride for biological activity. High-throughput virtual screening (HTVS) and molecular docking studies have identified this compound as a hit candidate for several drug targets. These computational approaches have significantly reduced the time and cost associated with traditional screening methods, accelerating the drug discovery process.

The synthesis of 3-(Benzylamino)methylbenzamide Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The benzylamino group is typically introduced via nucleophilic substitution or reductive amination reactions, while the hydrochloride salt is formed by treating the free base with hydrochloric acid. Optimizing these synthetic pathways is crucial for large-scale production and commercialization.

In vitro studies have begun to explore the biological activity of 3-(Benzylamino)methylbenzamide Hydrochloride, revealing promising results in preliminary assays. For example, researchers have observed inhibitory effects on certain kinases and transcription factors relevant to cancer progression. These findings warrant further investigation into its mechanism of action and potential therapeutic applications.

The pharmacokinetic properties of 3-(Benzylamino)methylbenzamide Hydrochloride are also under scrutiny to determine its suitability for clinical use. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) are critical considerations in evaluating a compound's drug-like qualities. Preliminary data suggest that this compound exhibits reasonable oral bioavailability and moderate metabolic stability, indicating its potential as a viable drug candidate.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 3-(Benzylamino)methylbenzamide Hydrochloride are poised to play a significant role in addressing unmet medical needs. The combination of structural versatility and demonstrated biological activity makes it an exciting prospect for future drug development efforts.